2-(6-(Phenylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde

Specification

• Molecular Formula: C16H17N3O
• Molecular Weight: 267.33 g/mol
• IUPAC Name: 2-(6-anilinopyridin-3-yl)pyrrolidine-1-carbaldehyde
• Standard InChI: InChI=1S/C16H17N3O/c20-12-19-10-4-7-15(19)13-8-9-16(17-11-13)18-14-5-2-1-3-6-14/h1-3,5-6,8-9,11-12,15H,4,7,10H2,(H,17,18)
• Standard InChI Key: QMWXVAUIUUTVPR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C=O)C2=CN=C(C=C2)NC3=CC=CC=C3

Introduction

2-(6-(Phenylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde is a complex organic compound featuring a pyrrolidine ring, a pyridine ring, and an aldehyde functional group. Its molecular formula is C16H17N3O, and it has a molecular weight of approximately 267.33 g/mol. This compound is of interest in medicinal chemistry and organic synthesis due to its diverse functional groups, which can participate in various chemical reactions and biological interactions.

Synthesis Methods

The synthesis of 2-(6-(Phenylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde typically involves multi-step organic reactions. While specific methods are not detailed in the available literature, common approaches in organic synthesis include nucleophilic addition reactions and other multi-step processes that require careful control of reaction conditions to optimize yields and purity.

Applications and Future Directions

Given its complex structure and potential biological activities, 2-(6-(Phenylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde has applications across several scientific fields, including medicinal chemistry and organic synthesis. Further research is needed to explore its therapeutic potential and to develop efficient synthesis methods for industrial-scale production.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-(6-(Phenylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde but lack its specific combination of functional groups. For example:

Compound	Structure	Notable Features
N-Methylpiperidine	C7H17N	Simple piperidine derivative; lacks complex functional groups.
6-Methylpyridin-3-amines	C7H8N2	Exhibits different biological activities; simpler structure.
2-Aminopyridine	C5H7N	Basic building block in organic synthesis; lacks the piperidine ring.
Phenylpyrrolidine	C12H15N	Contains a phenyl group but lacks the aldehyde or pyridine rings.

These comparisons highlight the unique properties of 2-(6-(Phenylamino)pyridin-3-yl)pyrrolidine-1-carbaldehyde, which contribute to its distinct chemical behavior and potential biological activities.